2-((1-(2,6-diethylphenyl)-1H-imidazol-2-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide

Specification

• CAS No.: 896050-40-1
• Molecular Formula: C22H22F3N3O2S
• Molecular Weight: 449.49
• IUPAC Name: 2-[1-(2,6-diethylphenyl)imidazol-2-yl]sulfanyl-N-[4-(trifluoromethoxy)phenyl]acetamide
• Standard InChI: InChI=1S/C22H22F3N3O2S/c1-3-15-6-5-7-16(4-2)20(15)28-13-12-26-21(28)31-14-19(29)27-17-8-10-18(11-9-17)30-22(23,24)25/h5-13H,3-4,14H2,1-2H3,(H,27,29)
• Standard InChI Key: BWRMWNSMPOMTJF-UHFFFAOYSA-N
• SMILES: CCC1=C(C(=CC=C1)CC)N2C=CN=C2SCC(=O)NC3=CC=C(C=C3)OC(F)(F)F

Introduction

2-((1-(2,6-diethylphenyl)-1H-imidazol-2-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide is a complex organic compound with a molecular formula of C22H22F3N3O2S and a molecular weight of approximately 449.5 g/mol. This compound belongs to the class of organosulfur compounds due to the presence of a sulfanyl group, which is significant in various biological activities and pharmaceutical applications.

Synthesis and Preparation

The synthesis of this compound typically involves several steps, including the formation of the imidazole ring, the introduction of the sulfanyl group, and the attachment of the acetamide moiety. Specific conditions such as controlled temperature, solvents (e.g., dimethylformamide), and catalysts (e.g., triethylamine) may be required to optimize yield and purity. Analytical techniques like nuclear magnetic resonance spectroscopy (NMR) and mass spectrometry are used to confirm the structure and composition of the synthesized compound.

Biological Activity and Potential Applications

While specific biological activity data for 2-((1-(2,6-diethylphenyl)-1H-imidazol-2-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide is limited, compounds with similar structural features have shown promise in various therapeutic areas. For instance, imidazole derivatives are known for their antimicrobial and anticancer properties. The presence of a trifluoromethoxy group can enhance the compound's ability to interact with biological targets, potentially leading to applications in drug discovery.

Research Findings and Future Directions

Further research is needed to fully explore the biological activities and potential therapeutic applications of 2-((1-(2,6-diethylphenyl)-1H-imidazol-2-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide. This could involve in vitro and in vivo studies to assess its efficacy and safety profile. Additionally, molecular modeling and docking studies could provide insights into its interaction with specific biological targets, guiding further optimization of the compound for therapeutic use.